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Compound of Interest

Compound Name: Sorbic chloride

Cat. No.: B051722 Get Quote

Introduction

Sorboyl chloride, also known as (2E,4E)-2,4-Hexadienoyl chloride, is a versatile bifunctional

reagent in organic synthesis.[1] Its structure incorporates a reactive acyl chloride group and a

conjugated diene system, making it a valuable building block for a diverse range of molecular

architectures. As an acyl chloride, it readily undergoes nucleophilic acyl substitution with

amines, alcohols, and thiols. The conjugated diene system allows it to participate in pericyclic

reactions, most notably the Diels-Alder reaction, enabling the rapid construction of complex

cyclic systems. These dual functionalities make sorboyl chloride a key intermediate in the

synthesis of natural products, agrochemicals, and specialized polymers.[1][2] This document

provides detailed application notes and experimental protocols for its use.

Physicochemical Properties and Handling
Sorboyl chloride is a colorless to yellow liquid that should be handled with care in a well-

ventilated fume hood, using appropriate personal protective equipment (PPE). It is sensitive to

moisture and light.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b051722?utm_src=pdf-interest
https://adipogen.com/storeconfig/choose/store?destination=cdx-s0036-sorbic-chloride.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-s0036-sorbic-chloride.html
https://acs.digitellinc.com/p/s/total-synthesis-of-natural-products-with-potential-crop-protection-applications-566478
https://adipogen.com/storeconfig/choose/store?destination=cdx-s0036-sorbic-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms
Sorbyl chloride; (2E,4E)-2,4-

Hexadienoyl chloride
[1]

Molecular Formula C₆H₇ClO [1]

Molecular Weight 130.57 g/mol [1]

CAS Number 2614-88-2 [1]

Appearance Colourless to yellow liquid [1]

Purity ≥80% (GC) [1]

Solubility
Soluble in water (reacts) and

dichloromethane
[1]

Short-Term Storage +4°C [1]

Long-Term Storage
-20°C, protect from light and

moisture
[1]

Stability
Stable for at least 2 years

when stored at -20°C
[1]

Application Note 1: Acylation of Nucleophiles
Sorboyl chloride is an excellent acylating agent for introducing the sorboyl moiety onto various

nucleophiles. This reaction is fundamental for creating amides, esters, and thioesters, which

are common linkages in pharmaceuticals, agrochemicals, and materials science.

Logical Workflow: Acylation of Nucleophiles
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Reactants

Reaction Conditions

Products

Sorboyl Chloride

Base (e.g., Pyridine, Et3N)
Anhydrous Solvent (e.g., DCM, THF)

Inert Atmosphere (N2 or Ar)
0°C to Room Temp

Nucleophile
(Amine, Alcohol, Thiol)

Acylated Product
(Amide, Ester, Thioester)

Byproduct
(e.g., Pyridinium Hydrochloride)
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Precursor Synthesis

Key Transformation

Final Product

Sorboyl Chloride

Acylation Reaction

Chiral Dienophile Substrate

Diels-Alder Precursor
(Tethered Diene & Dienophile)

Intramolecular
Diels-Alder Cycloaddition

(Thermal or Lewis Acid Catalyzed)

Complex Polycyclic Product
(e.g., Muironolide Subunit)
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Reactants Setup
Reaction

Workup & Purification

Sorbic Acid

Reaction Flask
+ Reflux Condenser
+ Gas Trap (NaOH)

Thionyl Chloride (excess)

Heat to Reflux
(e.g., 70-80°C)

Monitor Gas Evolution
Distill off excess SOCl₂ Fractional Vacuum Distillation Pure Sorboyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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